![molecular formula C25H33N3O3S2 B1227006 3,5-Dimethoxy-4-methyl-7-[2-[2-(7-methylocta-3,5-dien-2-yl)-1,3-thiazol-4-yl]-1,3-thiazol-4-yl]hepta-2,6-dienamide](/img/structure/B1227006.png)
3,5-Dimethoxy-4-methyl-7-[2-[2-(7-methylocta-3,5-dien-2-yl)-1,3-thiazol-4-yl]-1,3-thiazol-4-yl]hepta-2,6-dienamide
Overview
Description
3,5-Dimethoxy-4-methyl-7-[2-[2-(7-methylocta-3,5-dien-2-yl)-1,3-thiazol-4-yl]-1,3-thiazol-4-yl]hepta-2,6-dienamide is a natural product found in Myxococcus fulvus with data available.
Scientific Research Applications
Scientific Research Applications
Synthesis and Isomerization Studies : Research by Valeev, Sunagatullina, and Miftakhov (2020) discusses the Yamaguchi esterification of compounds structurally similar to the one , highlighting techniques in organic synthesis and isomerization processes in acyclic precursors. These processes are fundamental in the creation of complex organic compounds, possibly including the one you're interested in (Valeev, Sunagatullina, & Miftakhov, 2020).
Antimicrobial Agent Development : Wagle, Adhikari, and Kumari (2008) synthesized novel 2,4-disubstituted thiazoles, demonstrating their potential as antimicrobial agents. This suggests that compounds with thiazole structures, similar to the one in your query, might have applications in developing new antimicrobial drugs (Wagle, Adhikari, & Kumari, 2008).
Anticancer Activity Studies : Turov (2020) explored the anticancer activity of polyfunctional substituted 1,3-thiazoles, finding specific compounds effective against various cancer cell lines. This implies potential research applications of thiazole-containing compounds in oncology and chemotherapy (Turov, 2020).
Corrosion Inhibition in Industrial Applications : Yadav, Sharma, and Kumar (2015) studied thiazole derivatives as corrosion inhibitors for steel in acidic environments, indicating potential industrial applications of thiazole-based compounds in protecting materials (Yadav, Sharma, & Kumar, 2015).
Properties
IUPAC Name |
3,5-dimethoxy-4-methyl-7-[2-[2-(7-methylocta-3,5-dien-2-yl)-1,3-thiazol-4-yl]-1,3-thiazol-4-yl]hepta-2,6-dienamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O3S2/c1-16(2)9-7-8-10-17(3)24-28-20(15-33-24)25-27-19(14-32-25)11-12-21(30-5)18(4)22(31-6)13-23(26)29/h7-18,21H,1-6H3,(H2,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKTFQMCPGMTBMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C=CC=CC(C)C1=NC(=CS1)C2=NC(=CS2)C=CC(C(C)C(=CC(=O)N)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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